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Compound of Interest |

Compound Name: D-Ribitol-3-13C
Cat. No.: B1161267
Get Quote

As mass spectrometry and metabolomics advance, the demand for absolute quantification has
made stable isotope-labeled standards indispensable. D-Ribitol-3-13C, a singly labeled
isotopologue of the pentose sugar alcohol ribitol, is a premier internal standard for Isotope
Dilution Mass Spectrometry (IDMS) and metabolic flux analysis[1],[2].

While D-Ribitol-3-13C is generally classified as non-hazardous, its handling requires rigorous
logistical precision. As an expensive, highly purified analytical standard, improper handling not
only risks mild physical irritation but, more critically, compromises the quantitative integrity of
downstream assays. This guide provides step-by-step, field-proven protocols for the safe
handling, preparation, and disposal of D-Ribitol-3-13C.

Chemical Profiling & Hazard Assessment

Before establishing operational protocols, it is vital to understand the physical and chemical
nature of the compound. D-Ribitol is highly hygroscopic (readily absorbing moisture from the
air)[3]. Furthermore, a common laboratory misconception is conflating carbon-13 ( 13C ) with
carbon-14 ( 14C). Carbon-13 is a stable isotope; it emits zero radiation[2].
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Quantitative Comparison: Unlabeled vs. Labeled D-

Ribitol
Property Unlabeled D-Ribitol D-Ribitol-3-13C
CAS Number 488-81-3[3] N/A (Specific Isotopologue)
Molecular Formula C5H1205 13C1C4H1205
Molecular Weight 152.15 g/mol 153.14 g/mol [4]
_ , Natural Abundance (~1.1%
Isotopic Purity > 98-99% 13C [2]
13C)
Radioactivity None (Stable) None (Stable)
] o ) ) IDMS Internal Standard, Flux
Primary Application General biochemical research

Analysis[1]

Hazard Summary: While not classified as a dangerous good under GHS, fine amorphous
powders of 13C -labeled compounds can cause mechanical eye irritation and mild respiratory
tract irritation upon inhalation[5].

Mandatory Personal Protective Equipment (PPE)

To protect both the operator from respiratory irritation and the highly sensitive standard from
human contamination (e.g., skin oils, ambient moisture), the following PPE is mandatory[6],[5]:

e Hand Protection: Powder-free Nitrile gloves. Causality: Latex contains extractable proteins
and polymers that can leach into solvents, creating background noise ("ghost peaks") in MS
chromatograms.

» Eye Protection: Safety goggles compliant with NIOSH (US) or EN 166 (EU) standards][6].
e Body Protection: Standard laboratory coat, fully buttoned.

o Respiratory Protection: If handling bulk powder outside of a draft shield, a standard
N95/P100 particulate respirator is recommended to prevent inhalation of aerosolized dust[5].
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Caption: Step-by-step PPE and handling logistics for D-Ribitol-3-13C powder.
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Operational Logistics: Handling & Reconstitution

Because D-Ribitol-3-13C is highly hygroscopic[3], exposure to ambient humidity will cause the
powder to absorb water weight. If weighed improperly, this water mass is calculated as
compound mass, artificially inflating your assumed molarity and systematically skewing all
downstream quantification.

Step-by-Step Weighing Protocol

o Environmental Prep: Ensure the analytical microbalance is inside a draft-free enclosure. Do
not weigh inside a high-flow chemical fume hood, as the turbulence will blow the fine,
expensive powder away.

o Anti-Static Mitigation: Use an anti-static gun (Zerostat) on the weigh boat and use a
stainless-steel micro-spatula. Causality: Static electricity causes fine powders to repel from
plastic spatulas, leading to loss of material and contamination of the balance area.

o Rapid Weighing: Tare the vessel, rapidly transfer the desired mass of D-Ribitol-3-13C, and
immediately seal the source vial.

e Reconstitution: Dissolve the powder in high-purity LC-MS grade solvent (e.g., dH20 ,
Methanol, or DMSO) to create a primary stock solution (e.g., 1 mg/mL).

o Storage: Aliquot the stock solution into single-use amber glass vials and store at -20°CJ[2].
Store the remaining dry powder in a desiccator at -20°C.

Experimental Application: Isotope Dilution Mass
Spectrometry (IDMS)

The primary use of D-Ribitol-3-13C is as an internal standard for Gas Chromatography-Mass
Spectrometry (GC-MS) metabolomics[1]. Because it is chemically identical to endogenous
unlabeled ribitol, it experiences the exact same extraction efficiencies and matrix effects,
allowing for perfect normalization.

Self-Validating GC-MS Workflow
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Validation Checkpoint: Before processing biological samples, inject a blank sample containing

only the D-Ribitol-3-13C standard. This confirms the isotopic purity of the standard and

ensures there is no unlabeled ribitol contamination in your reagents.

Sample Homogenization: Weigh 50-100 mg of biological tissue into a 2 mL microcentrifuge
tube[1].

Internal Standard Spiking: Add 10 uL of the D-Ribitol-3-13C stock solution directly to the
tissue. Causality: Spiking before extraction ensures the standard accounts for any physical
loss of metabolites during the extraction process[1].

Metabolite Extraction: Add 1 mL of pre-chilled (-20°C) Methanol:Chloroform:Water (2.5:1:1
v/viv)[1]. Vortex for 30 seconds, then centrifuge at 14,000 x g for 10 minutes at 4°C.

Phase Separation: Transfer the upper aqueous phase (containing polar metabolites) to a
new glass GC vial and evaporate to complete dryness under a vacuum centrifuge.

Two-Step Derivatization:

o Oximation: Add 20 pL of Methoxyamine HCI (20 mg/mL in pyridine). Incubate at 37°C for
90 minutes. Causality: This prevents reducing sugars from forming multiple open/closed
ring isomers, ensuring a single sharp chromatographic peak.

o Silylation: Add 30 pL of MSTFA + 1% TMCS. Incubate at 37°C for 30 minutes. Causality:
Replaces polar hydroxyl groups with non-polar trimethylsilyl (TMS) groups, rendering the
ribitol volatile enough for gas chromatography.

Analysis: Inject into the GC-MS. Quantify the endogenous ribitol by calculating the ratio of
the unlabeled mass peak against the +1 Da shifted mass peak of the 13C internal
standard[1].
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Caption: Workflow for Isotope Dilution Mass Spectrometry (IDMS) using D-Ribitol-3-13C.
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Disposal & Environmental Logistics

Because D-Ribitol-3-13C is a stable isotope, it falls entirely outside the jurisdiction of radiation
safety protocols[2].

o Dry Powder Waste: Any contaminated weigh boats, spatulas, or empty vials can be disposed
of in standard solid chemical waste bins. Do not dispose of in standard municipal trash[5].

o Liquid Waste: If the standard has been reconstituted in water, it can typically be neutralized
and disposed of down the drain (consult local institutional EHS guidelines). However, if it has
been mixed with organic extraction solvents (like Methanol or Chloroform), it must be
disposed of in designated halogenated or non-halogenated organic liquid waste carboys[5].

¢ Spill Cleanup: Sweep up dry powder spills with a damp paper towel to prevent aerosolizing
the dust. Wash the area with soap and water[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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